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Compound of Interest

Compound Name: Sphaerobioside

Cat. No.: B600713

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isoflavone glycoside
Sphaerobioside, also known as Genistein 7-O-rutinoside. The document details its chemical
structure and properties, outlines representative experimental protocols for its isolation and
biological evaluation, and proposes a key signaling pathway through which it may exert its
biological effects.

Chemical Structure and Properties of
Sphaerobioside

Sphaerobioside is a naturally occurring isoflavone glycoside that has been identified in plants
such as Eriosema tuberosum.[1] It consists of the aglycone genistein linked to the disaccharide
rutinose at the 7-hydroxyl position. The chemical structure and key properties of
Sphaerobioside are summarized below.

Chemical Structure:

The IUPAC name for Sphaerobioside is 5-hydroxy-3-(4-hydroxyphenyl)-7-
[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-
ylJoxymethylJoxan-2-ylJoxy]chromen-4-one.[2]
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The structure consists of a genistein core, which is a type of isoflavone, with a rutinose (a
disaccharide composed of rhamnose and glucose) molecule attached via an O-glycosidic
bond.

: L :

Property Value Source
Molecular Formula C27H30014 [2]
Molecular Weight 578.5 g/mol [2]

CAS Number 14988-20-6 [3]
Synonyms Genistein 7-O-rutinoside, Be

Spherobioside
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Proposed Signaling Pathway: Nrf2-Mediated
Antioxidant Response

While the specific signaling pathways of Sphaerobioside are still under investigation, the
biological activities of its aglycone, genistein, are well-documented. Genistein is known to
possess antioxidant properties, and one of the key mechanisms is the activation of the Nuclear
factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1][4] It is plausible that
Sphaerobioside, after potential hydrolysis to genistein in vivo, could also modulate this
pathway.

The proposed Nrf2 signaling pathway is as follows: Under normal conditions, Nrf2 is kept in the
cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1l), which facilitates its
degradation. Upon exposure to oxidative stress or activators like genistein, Keapl is modified,
leading to the release of Nrf2. Nrf2 then translocates to the nucleus, where it binds to the
Antioxidant Response Element (ARE) in the promoter regions of various antioxidant and
cytoprotective genes, leading to their transcription and subsequent protein expression. These
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proteins, such as heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1),
help to mitigate oxidative damage and maintain cellular homeostasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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